Cas no 6028-28-0 (DL-Threonine hydrate)

DL-Threonine hydrate Properties

Names and Identifiers

• L-2-Amino-3-hydroxybutyric acid
• L-Threonine, USP Grade
• L-Threonine, allo-Free
• H-Thr-OH
• (2S,3R)-(-)-Threonine
• Thr
• (2S,3R)-2-Amino-3-hydroxybutyric acid~H-Thr-OH
• 2-Amino-3-hydroxybutanoic acid
• DL-Threonine hydrate
• DL-Threonine,hydrate (2:1)
• Threonine, hemihydrate, DL- (8CI)
• BS-32611
• DL-Threonine hydrate(2:1)
• (2S,3R)-2-amino-3-hydroxybutanoic acid;hydrate
• DL-Threonine hemihydrate
• rel-(2S,3R)-2-Amino-3-hydroxybutanoic acid hemihydrate
• QMWHMAPAPXBPFN-PZXRSRGQSA-N
• D95822
• 6028-28-0
• DL-Threonine, hydrate (2:1)
• rel-(2S,3R)-2-Amino-3-hydroxybutanoicacidhydrate(2:1)
• +Expand

• MDL： MFCD00064270
• InChIKey： QMWHMAPAPXBPFN-PZXRSRGQSA-N
• Inchi： 1S/C4H9NO3/c1-2(6)3(5)4(7)8/h2-3,6H,5H2,1H3,(H,7,8)/t2-,3+/m1/s1
• SMILES： O[C@H](C)[C@@H](C(=O)O)N.O[C@H](C)[C@@H](C(=O)O)N.O

Computed Properties

• Exact Mass: 119.05800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 274.122989
• Heavy Atom Count: 20
• Complexity: 368
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 72.4

Experimental Properties

• LogP: -0.52060
• PSA: 83.55000
• Refractive Index: 1.507
• Water Partition Coefficient: 200 g/L (25 ºC)
• Boiling Point: 345.803°C at 760 mmHg
• Melting Point: 244 ºC
• Flash Point: 162.936°C
• Solubility: H2O: 50 mg/mL
• pka: 2.09(at 25℃)
• Specific Rotation: -28.4 º (c=6, H2O)
• Density: 1.307